Cas no 36078-54-3 (1-butyl-4-(chloromethyl)benzene)

1-Butyl-4-(chloromethyl)benzene is a chlorinated aromatic compound with the molecular formula C11H15Cl. This intermediate is characterized by its reactive chloromethyl group, which facilitates further functionalization in organic synthesis. Its butyl substituent enhances solubility in nonpolar solvents, making it suitable for use in hydrophobic reaction environments. The compound is commonly employed in the production of specialty chemicals, including pharmaceuticals, agrochemicals, and liquid crystals, where precise alkylation or derivatization is required. Its stability under standard conditions and well-defined reactivity profile make it a reliable choice for controlled synthetic applications. Proper handling is advised due to the potential lachrymatory effects of the chloromethyl group.

1-butyl-4-(chloromethyl)benzene structure

36078-54-3 structure

Product Name:1-butyl-4-(chloromethyl)benzene

CAS No:36078-54-3

MF:C₁₁H₁₅Cl

MW:182.689802408218

MDL:MFCD11190942

CID:323725

PubChem ID:182273

Update Time:2025-06-09

1-butyl-4-(chloromethyl)benzene Chemical and Physical Properties

Names and Identifiers

- Benzene,1-butyl-4-(chloromethyl)-
- 1-butyl-4-(chloromethyl)benzene
- 1-(Chloromethyl)-4-n-butylbenzene
- 36078-54-3
- Benzene, 1-butyl-4-(chloromethyl)-
- 4-butylbenzyl chloride
- EN300-26278324
- ZFZDHCZLDOAJCA-UHFFFAOYSA-N
- 4-n-butylbenzylchloride
- DTXSID60189663
- SCHEMBL1006989
- MDL： MFCD11190942
- Inchi： 1S/C11H15Cl/c1-2-3-4-10-5-7-11(9-12)8-6-10/h5-8H,2-4,9H2,1H3
- InChI Key： ZFZDHCZLDOAJCA-UHFFFAOYSA-N
- SMILES： ClCC1C=CC(=CC=1)CCCC

Computed Properties

Exact Mass: 182.08635
Monoisotopic Mass: 182.0862282g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 104
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0

1-butyl-4-(chloromethyl)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-26278324-1g	1-butyl-4-(chloromethyl)benzene	36078-54-3	95%	1g	$614.0	2023-09-14
Enamine	EN300-26278324-5g	1-butyl-4-(chloromethyl)benzene	36078-54-3	95%	5g	$1779.0	2023-09-14
Enamine	EN300-26278324-10g	1-butyl-4-(chloromethyl)benzene	36078-54-3	95%	10g	$2638.0	2023-09-14
Enamine	EN300-26278324-0.05g	1-butyl-4-(chloromethyl)benzene	36078-54-3	95%	0.05g	$135.0	2024-06-18
Enamine	EN300-26278324-0.1g	1-butyl-4-(chloromethyl)benzene	36078-54-3	95%	0.1g	$202.0	2024-06-18
Enamine	EN300-26278324-0.25g	1-butyl-4-(chloromethyl)benzene	36078-54-3	95%	0.25g	$289.0	2024-06-18
Enamine	EN300-26278324-0.5g	1-butyl-4-(chloromethyl)benzene	36078-54-3	95%	0.5g	$480.0	2024-06-18
Enamine	EN300-26278324-1.0g	1-butyl-4-(chloromethyl)benzene	36078-54-3	95%	1.0g	$614.0	2024-06-18
Enamine	EN300-26278324-2.5g	1-butyl-4-(chloromethyl)benzene	36078-54-3	95%	2.5g	$1202.0	2024-06-18
Enamine	EN300-26278324-5.0g	1-butyl-4-(chloromethyl)benzene	36078-54-3	95%	5.0g	$1779.0	2024-06-18